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Compound of Interest

Compound Name: Butin

Cat. No.: B3028535

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of butein
stock solutions for use in cell culture applications. Butein (2',3,4,4'-tetrahydroxychalcone) is a
natural polyphenolic compound found in various plants that has garnered significant interest for
its diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.
Accurate and consistent preparation of butein stock solutions is critical for obtaining
reproducible experimental results.

Physicochemical Properties of Butein

A summary of the key physicochemical properties of butein is provided in the table below. This
information is essential for accurate stock solution preparation and concentration calculations.
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Property Value

CAS Number 487-52-5

Molecular Formula C15H1205

Molecular Weight 272.25 g/mol
Appearance Crystalline solid
Solubility - DMSO: ~50-55 mg/mL

- Ethanol: ~20-55 mg/mL

- DMF: ~25 mg/mL

- Water: Poorly soluble

Cell Permeability Butein is a cell-permeable compound.

Experimental Protocol: Preparing a Butein Stock
Solution

This protocol describes the preparation of a 10 mM butein stock solution in Dimethyl Sulfoxide
(DMSO).

Materials:

o Butein powder (purity =95%)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

Procedure:
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» Pre-weighing Preparation: Before weighing, ensure the butein powder has equilibrated to
room temperature to prevent condensation.

» Weighing Butein: Accurately weigh out a desired amount of butein powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.72 mg
of butein.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 272.25 g/mol = 2.72 mg

» Dissolving Butein: Add the weighed butein powder to a sterile microcentrifuge tube. Add the
appropriate volume of anhydrous DMSO to achieve the desired concentration. For the
example above, add 1 mL of DMSO.

o Complete Dissolution: Vortex the solution until the butein is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to
ensure no particulate matter remains.

 Sterilization (Optional): If required for your specific application, the stock solution can be
sterilized by passing it through a 0.22 um syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage
(up to 1 month) or at -80°C for long-term storage (up to 6 months).

Working Dilutions:

For cell culture experiments, the butein stock solution should be diluted to the desired final
concentration in cell culture medium. It is crucial to ensure that the final concentration of DMSO
in the culture medium does not exceed a level that is toxic to the specific cell line being used
(typically < 0.5%).

Experimental Workflow
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Stock Solution Preparation
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 To cite this document: BenchChem. [Preparing Butein Stock Solutions for Cell Culture: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028535#preparing-butin-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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